Cas no 50915-63-4 (3-Chloro-[2]naphthoic acid methyl ester)

3-Chloro-[2]naphthoic acid methyl ester is a synthetic organic compound primarily used as an intermediate in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Its naphthalene backbone, coupled with the chloro and ester functional groups, enhances reactivity, making it valuable for further derivatization. The methyl ester group improves solubility in organic solvents, facilitating downstream reactions. This compound exhibits stability under standard storage conditions, ensuring consistent performance in synthetic applications. Its precise molecular structure allows for selective modifications, making it a versatile building block in heterocyclic and fine chemical synthesis. Suitable for research and industrial use, it adheres to high purity standards for reliable results.

3-Chloro-[2]naphthoic acid methyl ester structure

50915-63-4 structure

Product Name:3-Chloro-[2]naphthoic acid methyl ester

CAS No:50915-63-4

MF:C₁₂H₉ClO₂

MW:220.65166258812

CID:4935982

Update Time:2025-11-03

3-Chloro-[2]naphthoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

- 3-chloro-[2]naphthoic acid methyl ester
- Methyl 3-chloro-2-naphthoate
- methyl 3-chloronaphthalene-2-carboxylate
- ClC=1C(=CC2=CC=CC=C2C=1)C(=O)OC
- 3-Chloro-[2]naphthoic acid methyl ester
- Inchi： 1S/C12H9ClO2/c1-15-12(14)10-6-8-4-2-3-5-9(8)7-11(10)13/h2-7H,1H3
- InChI Key： PITONGKZJTUMGD-UHFFFAOYSA-N
- SMILES： ClC1C=C2C=CC=CC2=CC=1C(=O)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 242
XLogP3: 3.7
Topological Polar Surface Area: 26.3

3-Chloro-[2]naphthoic acid methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A219001415-500mg	Methyl 3-chloronaphthalene-2-carboxylate	50915-63-4	98%	500mg	$1068.20	2023-09-01
Alichem	A219001415-1g	Methyl 3-chloronaphthalene-2-carboxylate	50915-63-4	98%	1g	$1819.80	2023-09-01

3-Chloro-[2]naphthoic acid methyl ester Related Literature

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Additional information on 3-Chloro-[2]naphthoic acid methyl ester

Comprehensive Overview of 3-Chloro-[2]naphthoic acid methyl ester (CAS No. 50915-63-4)

3-Chloro-[2]naphthoic acid methyl ester (CAS No. 50915-63-4) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a chlorinated naphthalene core and a methyl ester functional group, makes it a versatile building block for various chemical applications. Researchers and industry professionals frequently search for terms like "synthesis of 3-Chloro-[2]naphthoic acid derivatives" or "CAS 50915-63-4 applications", reflecting its growing relevance in synthetic chemistry.

The compound's significance is further highlighted by its role in developing fluorescent dyes and photoactive materials, areas gaining traction due to the global demand for renewable energy technologies. Recent studies explore its potential in organic photovoltaics (OPVs), aligning with the surge in searches for "sustainable chemical precursors" and "eco-friendly naphthalene derivatives". This positions 3-Chloro-[2]naphthoic acid methyl ester as a candidate for green chemistry innovations.

Analytical characterization of CAS No. 50915-63-4 typically involves HPLC purity testing, mass spectrometry, and NMR spectroscopy, methodologies often queried by quality control specialists. The compound's stability under controlled conditions (e.g., inert atmospheres, low humidity) ensures its reliability in multistep synthetic pathways, a topic frequently discussed in forums on "optimizing heterocyclic compound synthesis".

In pharmaceutical contexts, derivatives of 3-Chloro-[2]naphthoic acid methyl ester are investigated for bioactive molecule design, particularly in anti-inflammatory and antimicrobial agent development. This correlates with trending searches like "naphthalene-based drug discovery" and "chlorinated ester pharmacokinetics". Its lipophilicity and electron-withdrawing properties make it valuable for modifying drug bioavailability.

From an industrial perspective, the compound's scalable production and cost-effective purification methods are key focus areas. Manufacturers emphasize catalytic esterification techniques to improve yield, addressing common search queries such as "large-scale naphthoate ester production". Regulatory compliance with REACH and FDA guidelines for intermediate usage further enhances its marketability.

Emerging applications in liquid crystal displays (LCDs) and semiconductor coatings have also been documented, linking 50915-63-4 to the electronics sector. This aligns with the high search volume for "high-performance organic electronic materials", underscoring the compound's interdisciplinary utility. Researchers are particularly interested in its thermal stability and optical clarity in thin-film formulations.

Environmental considerations are increasingly prominent, with studies on biodegradation pathways of naphthalene derivatives like 3-Chloro-[2]naphthoic acid methyl ester. Queries such as "environmental fate of chlorinated aromatics" reflect this trend. Recent advancements in microbial degradation and photocatalytic breakdown offer sustainable disposal solutions, mitigating ecological concerns.

In summary, 3-Chloro-[2]naphthoic acid methyl ester (CAS No. 50915-63-4) bridges multiple scientific domains, from medicinal chemistry to advanced materials engineering. Its adaptability to modern research needs—coupled with rigorous safety and efficiency standards—ensures its continued prominence in both academic and industrial settings.